Cas no 2228410-05-5 (3-amino-2-6-(dimethylamino)pyridin-3-yl-2-methylpropan-1-ol)

• Product Name: 3-amino-2-6-(dimethylamino)pyridin-3-yl-2-methylpropan-1-ol
• CAS No: 2228410-05-5
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6029806
• PubChem ID: 165735501
• Update Time: 2025-07-17

3-amino-2-6-(dimethylamino)pyridin-3-yl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-6-(dimethylamino)pyridin-3-yl-2-methylpropan-1-ol
• 3-amino-2-[6-(dimethylamino)pyridin-3-yl]-2-methylpropan-1-ol
• 2228410-05-5
• EN300-1762736

• Inchi： 1S/C11H19N3O/c1-11(7-12,8-15)9-4-5-10(13-6-9)14(2)3/h4-6,15H,7-8,12H2,1-3H3
• InChI Key： QCPUAMJOLULHJV-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=NC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 62.4Ų

Additional information on 3-amino-2-6-(dimethylamino)pyridin-3-yl-2-methylpropan-1-ol

Introduction to 3-Amino-2-(6-(Dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228410-05-5)

3-Amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol (CAS No. 2228410-05-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol is defined by its core pyridine ring, which is substituted with a dimethylamino group at the 6-position. Additionally, the compound features an amino group and a methyl-substituted propanol moiety. These structural elements contribute to its unique physicochemical properties and potential biological activities.

The synthesis of 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol has been reported in several studies, with various methodologies employed to optimize yield and purity. One common approach involves the reaction of 6-dimethylaminopyridine with an appropriate amino alcohol precursor, followed by functional group manipulations to achieve the desired product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of catalysts and green solvents.

In terms of biological activities, 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol has shown promising results in preliminary studies. Research has indicated that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of various diseases. For instance, studies have demonstrated its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress in neuronal cells.

The pharmacological profile of 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol has also been explored in detail. In vitro assays have revealed that it can effectively modulate key signaling pathways involved in inflammation and neurodegeneration. Furthermore, animal models have provided valuable insights into its in vivo efficacy and safety profile. These findings suggest that the compound may have therapeutic potential in conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.

To further validate its therapeutic potential, clinical trials are currently underway to assess the safety and efficacy of 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In addition to its therapeutic applications, 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol has also been investigated for its use as a research tool in academic and industrial settings. Its unique properties make it a valuable reagent for studying biological processes and developing new assays. For example, it can be used to probe the mechanisms underlying neuroinflammation and to identify novel targets for drug discovery.

The future prospects for 3-amino-2-(6-(dimethylamino)pyridin-3-yl)-2-methylpropan-1-ol are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are being made to develop more efficient synthesis routes to facilitate large-scale production. As our understanding of this compound continues to grow, it is likely that new applications will emerge, further expanding its utility in both research and clinical settings.

In conclusion, 3-amino-2-(6-(dimethylamino)pyridin-3-y l)-2-methylpropan -1 -ol (CAS No . 2 2 84 10 -05 -5) represents a significant advancement in the field of medicinal chemistry . Its unique chemical structure , promising biological activities , and potential therapeutic applications make it an exciting area of ongoing research . As more data becomes available , it is anticipated that this compound will play a crucial role in the development of new treatments for various diseases .